N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide
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Description
N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide is a useful research compound. Its molecular formula is C19H18N2O3S2 and its molecular weight is 386.48. The purity is usually 95%.
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Scientific Research Applications
Photoinduced Direct Oxidative Annulation
A study demonstrates the utilization of a similar furan and thiophene-based structure for photoinduced direct oxidative annulation, leading to the synthesis of highly functionalized polyheterocyclic compounds. This process is significant for creating complex molecules without the need for transition metals and oxidants, highlighting its application in green chemistry and organic synthesis (Zhang et al., 2017).
Regiocontrolled Synthesis of γ-Hydroxybutenolides
Another research application involves the regiocontrolled synthesis of γ-hydroxybutenolides via the photooxygenation of 2-thiophenyl-substituted furans. This methodology showcases the compound's potential in synthesizing structurally defined butenolides efficiently, which are valuable in medicinal chemistry (Kotzabasaki et al., 2016).
Chemoselective Protection of Heteroaromatic Aldehydes
The compound's framework is also relevant in the chemoselective protection of heteroaromatic aldehydes as imidazolidine derivatives. This approach is particularly useful for selectively protecting aldehydes in the presence of ketones, aiding in the synthesis of complex organic molecules (Carpenter & Chadwick, 1985).
Synthesis of Novel Pyridine and Naphthyridine Derivatives
Research into the synthesis of novel pyridine and naphthyridine derivatives using furan and thiophene moieties has shown potential applications in developing new pharmaceuticals and organic materials. These derivatives have been explored for their chemical properties and reactions (Abdelrazek et al., 2010).
Performance of Dye-Sensitized Solar Cells
Furan and thiophene derivatives have been applied in the development of dye-sensitized solar cells, demonstrating the impact of conjugated linkers on device performance. This research indicates the relevance of such compounds in improving solar energy conversion efficiency, contributing to advancements in renewable energy technologies (Kim et al., 2011).
Properties
IUPAC Name |
N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-N'-(2-methylsulfanylphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3S2/c1-25-17-7-3-2-5-15(17)21-19(23)18(22)20-11-14(13-8-10-26-12-13)16-6-4-9-24-16/h2-10,12,14H,11H2,1H3,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJDBHFWTQNFDEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NC(=O)C(=O)NCC(C2=CSC=C2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.